Cas no 1333767-65-9 (N-(cyanomethyl)-N-phenyl-2-(4-phenyl-1H-pyrazol-1-yl)acetamide)

• Product Name: N-(cyanomethyl)-N-phenyl-2-(4-phenyl-1H-pyrazol-1-yl)acetamide
• CAS No: 1333767-65-9
• MF: C₁₉H₁₆N₄O
• MW: 316.356543540955
• CID: 5672627
• PubChem ID: 53598385
• Update Time: 2025-05-20

N-(cyanomethyl)-N-phenyl-2-(4-phenyl-1H-pyrazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z1203028179
• N-(cyanomethyl)-N-phenyl-2-(4-phenyl-1H-pyrazol-1-yl)acetamide
• 1333767-65-9
• N-(cyanomethyl)-N-phenyl-2-(4-phenylpyrazol-1-yl)acetamide
• AKOS033161192
• EN300-26680672

• Inchi： 1S/C19H16N4O/c20-11-12-23(18-9-5-2-6-10-18)19(24)15-22-14-17(13-21-22)16-7-3-1-4-8-16/h1-10,13-14H,12,15H2
• InChI Key： KUOWVCKYIXIAQI-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C=N1)C1C=CC=CC=1)N(CC#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 316.13241115g/mol
• Monoisotopic Mass: 316.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.9Ų

Additional information on N-(cyanomethyl)-N-phenyl-2-(4-phenyl-1H-pyrazol-1-yl)acetamide

Introduction to N-(cyanomethyl)-N-phenyl-2-(4-phenyl-1H-pyrazol-1-yl)acetamide (CAS No. 1333767-65-9)

N-(cyanomethyl)-N-phenyl-2-(4-phenyl-1H-pyrazol-1-yl)acetamide, a compound with the chemical identifier CAS No. 1333767-65-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural framework of this molecule, featuring a N-(cyanomethyl)-N-phenyl moiety combined with a 4-phenyl-1H-pyrazol-1-yl substituent, makes it a versatile candidate for further exploration in medicinal chemistry.

The N-(cyanomethyl)-N-phenyl group is particularly noteworthy as it introduces a unique electronic and steric environment that can influence the compound's interactions with biological targets. This feature has been increasingly exploited in the design of novel pharmacophores, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The presence of the cyanomethyl group suggests potential for nucleophilic substitution reactions, which can be harnessed in synthetic chemistry to modify the molecule further.

On the other hand, the 4-phenyl-1H-pyrazol-1-yl moiety adds another layer of complexity to the molecule. Pyrazole derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The phenyl ring attached to the pyrazole ring enhances the lipophilicity of the molecule, making it more likely to cross cell membranes and interact with intracellular targets. This combination of structural features makes N-(cyanomethyl)-N-phenyl-2-(4-phenyl-1H-pyrazol-1-yl)acetamide a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various therapeutic targets. The compound in question has been identified as a potential lead molecule in this context. Studies have shown that derivatives of pyrazole can exhibit inhibitory activity against several kinases, which are key enzymes involved in cell signaling pathways. The ability to modulate these pathways has significant implications for treating diseases such as cancer, where dysregulation of kinase activity is common.

The synthesis of N-(cyanomethyl)-N-phenyl-2-(4-phenyl-1H-pyrazol-1-yl)acetamide involves several key steps that highlight its complexity and the synthetic challenges associated with its preparation. The introduction of the N-(cyanomethyl) group requires careful control of reaction conditions to avoid unwanted side products. Similarly, the attachment of the 4-phenyl-1H-pyrazol-1-yl moiety necessitates precise coupling reactions to ensure high yield and purity.

One of the most significant challenges in working with this compound is its sensitivity to environmental factors such as moisture and light. These conditions can lead to degradation or side reactions, making it essential to handle the compound under inert conditions. Despite these challenges, advancements in synthetic methodologies have made it possible to produce this compound in sufficient quantities for further biological testing.

The biological activity of N-(cyanomethyl)-N-phenyl-2-(4-phenyl-1H-pyrazol-y acetamide has been evaluated in several preclinical studies. These studies have revealed promising results, particularly in terms of its inhibitory activity against specific kinases. For instance, preliminary data suggest that this compound may be effective against tyrosine kinases, which are known to play a role in cancer cell proliferation and survival.

In addition to its kinase inhibitory activity, this compound has also shown potential in other therapeutic areas. Research indicates that it may have anti-inflammatory properties by modulating inflammatory pathways associated with diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its structural similarity to known antiviral agents suggests that it may have applications in combating viral infections.

The pharmacokinetic properties of N-(cyanomethyl)-N-ph enyl 2(4 phen yl 1H pyrazol 1 yl)acetamide are another area of interest. Studies have shown that this compound exhibits moderate solubility in water and organic solvents, which is favorable for formulation development. Additionally, its metabolic stability appears to be adequate for further development into a drug candidate.

The future direction of research on N-(cyanomethyl)-N phen yl 2(4 phen yl 1H pyrazol 1 yl)acetamide involves optimizing its chemical structure for improved efficacy and reduced toxicity. This could involve modifying the substituents on the pyrazole ring or exploring alternative synthetic routes to enhance yield and purity. Additionally, further investigation into its mechanism of action will be crucial for understanding how it interacts with biological targets and how these interactions translate into therapeutic effects.

In conclusion, N-(cyanomethyl)-N phen yl 2(4 phen yl 1H pyrazol 1 yl)acetamide (CAS No. 1333767659) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it a versatile candidate for further exploration in drug discovery efforts aimed at treating various diseases.